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Compound of Interest

Compound Name: 2,4'-Dibromoacetophenone

Cat. No.: B128361 Get Quote

Essential Safety and Handling Guide for 2,4'-
Dibromoacetophenone
This guide provides immediate and essential safety protocols, operational plans, and disposal

information for laboratory personnel handling 2,4'-Dibromoacetophenone. Adherence to these

procedures is critical for ensuring personal safety and minimizing environmental risk.

Hazard Identification and Classification
2,4'-Dibromoacetophenone is classified as a hazardous chemical that requires careful

handling. It is known to cause severe skin burns and eye damage and may cause respiratory

irritation.[1][2][3][4] It is also a lachrymator, a substance that irritates the eyes and causes

tearing.[2][5]
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Skin

Corrosion/Irritation

(Category 1B)

GHS05 Danger

H314: Causes severe

skin burns and eye

damage.[3][6]

Serious Eye Damage

(Category 1)
GHS05 Danger

H314: Causes severe

skin burns and eye

damage.[3]

Specific target organ

toxicity – single

exposure (Category

3), Respiratory system

GHS07 Warning

H335: May cause

respiratory irritation.[1]

[4]

Physical and Chemical Properties
Understanding the physical properties of 2,4'-Dibromoacetophenone is crucial for its safe

handling and storage.

Property Value

Synonyms
4-Bromophenacyl bromide, 2-Bromo-1-(4-

bromophenyl)ethanone[2][3]

CAS Number 99-73-0[2][3][5]

Molecular Formula C₈H₆Br₂O[2][5][7]

Molecular Weight 277.94 - 277.95 g/mol [5][7][8]

Appearance Beige solid crystals[2][6]

Melting Point 107 - 111 °C (224.6 - 231.8 °F)[2]

Solubility
Insoluble in water. Soluble in methanol, DMSO,

and ethanol.[9][10]

Storage
Store in a dry, cool, well-ventilated place below

+30°C.[1][9]
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Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure.

Eye and Face Protection: Wear chemical safety goggles and a face shield that meet

regulations such as OSHA's 29 CFR 1910.133 or European Standard EN166.[3][5]

Skin Protection:

Gloves: Wear appropriate protective gloves (e.g., Nitrile rubber) to prevent skin contact.[2]

[5]

Clothing: Wear appropriate protective clothing and a lab coat to minimize skin contact.[5]

Contaminated clothing should be removed immediately and washed before reuse; discard

contaminated shoes.[5]

Respiratory Protection: Use a NIOSH or European Standard EN 149 approved respirator if

there is a risk of inhalation, especially when handling the powder outside of a fume hood.[3]

[5] A dust mask (type N95 or P3) is recommended.[6] Work should be conducted in a

chemical fume hood whenever possible to avoid breathing dust.[5][8]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for safety.
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Caption: Standard Operating Workflow for Handling 2,4'-Dibromoacetophenone.
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Step-by-Step Handling and Storage Plan
Preparation:

Always review the Safety Data Sheet (SDS) before working with the chemical.

Ensure a chemical fume hood is operational and available.[5][8]

Verify that an eyewash station and safety shower are close to the workstation.[3]

Put on all required PPE as detailed above.[1]

Handling:

Conduct all manipulations of 2,4'-Dibromoacetophenone, especially weighing and

transferring the solid, inside a chemical fume hood to avoid generating and inhaling dust.

[5][8]

Avoid all contact with eyes, skin, and clothing.[5] Do not breathe dust or vapors.[3][5]

Wash hands and any exposed skin thoroughly after handling.[1][3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area designated as a

corrosives area.[1][3][5]

Keep away from incompatible materials such as strong oxidizing agents, strong bases,

and strong reducing agents.[3][5][8]

Emergency Procedures
Immediate and appropriate first aid is critical in the event of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[2][3] Remove contact lenses if present and easy to do.[1] Seek immediate

medical attention.[2][5]
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Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes

while removing all contaminated clothing and shoes.[2][5] Seek immediate medical attention

as it causes severe skin burns.[3][5]

Inhalation: Remove the victim to fresh air.[2][4] If breathing is difficult, give oxygen; if not

breathing, give artificial respiration.[2][5] Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting.[2][5] Clean mouth with water and drink plenty of water

afterwards.[1] Never give anything by mouth to an unconscious person.[5] Call a physician or

poison control center immediately.[3]
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Major Spill Response Minor Spill Response

Chemical Spill Occurs
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Call emergency services (911)
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Caption: Emergency Response Workflow for a Chemical Spill.

Accidental Release Measures
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Minor Spill: For a small spill, and only if you are trained to do so, wear appropriate PPE,

sweep up the material, and place it into a suitable, closed container for disposal.[1][3][5]

Avoid generating dust.[5] Ventilate the area and wash the spill site after material pickup is

complete.[8]

Major Spill: For a large spill, evacuate the area immediately.[11] Notify others and call

emergency services.[11][12] Prevent the spill from entering drains.[4]

Disposal Plan
Waste Disposal: Dispose of 2,4'-Dibromoacetophenone and any contaminated materials as

hazardous waste.[1] Disposal must be handled by a licensed professional waste disposal

service and be in accordance with all federal, state, and local environmental regulations.[8]

Container Disposal: Do not reuse empty containers. Keep product and empty containers

away from heat and sources of ignition.[1] Dispose of containers in the same manner as the

chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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